Cas no 898781-60-7 (2-Carboethoxy-2'-thiomorpholinomethyl benzophenone)

• Product Name: 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone
• CAS No: 898781-60-7
• MF: C₂₁H₂₃NO₃S
• MW: 369.477224588394
• MDL: MFCD03842753
• CID: 868984
• PubChem ID: 24725414
• Update Time: 2025-10-25

2-Carboethoxy-2'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-CARBOETHOXY-2'-THIOMORPHOLINOMETHYL BENZOPHENONE
• ethyl 2-[2-(thiomorpholin-4-ylmethyl)benzoyl]benzoate
• Ethyl 2-{2-[(thiomorpholin-4-yl)methyl]benzoyl}benzoate
• AKOS016021156
• 898781-60-7
• A915877
• 2-CARBOETHOXY-2'-THIOMORPHOLINOMETHYLBENZOPHENONE
• MFCD03842753
• DTXSID90643809
• 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842753
• Inchi： 1S/C21H23NO3S/c1-2-25-21(24)19-10-6-5-9-18(19)20(23)17-8-4-3-7-16(17)15-22-11-13-26-14-12-22/h3-10H,2,11-15H2,1H3
• InChI Key： FZRRAEWMJKIMPS-UHFFFAOYSA-N
• SMILES： S1CCN(CC2=CC=CC=C2C(C2C=CC=CC=2C(=O)OCC)=O)CC1

Computed Properties

• Exact Mass: 369.14000
• Monoisotopic Mass: 369.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 71.91000
• LogP: 3.58100

Additional information on 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone

Introduction to 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone (CAS No. 898781-60-7) and Its Emerging Applications in Chemical Biology

2-Carboethoxy-2'-thiomorpholinomethyl benzophenone, identified by the chemical identifier CAS No. 898781-60-7, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif comprising a benzophenone core functionalized with a carboethoxy group and a thiomorpholinomethyl side chain, has garnered attention for its versatile biological activities and synthetic utility.

The structural design of 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone incorporates key pharmacophoric elements that are known to interact with biological targets, making it a promising candidate for drug discovery and development. The presence of the carboethoxy group enhances lipophilicity while maintaining solubility, which is critical for membrane permeability and bioavailability. Simultaneously, the thiomorpholinomethyl moiety introduces hydrogen bonding capabilities and steric hindrance, which can modulate binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone with various biological targets. Studies suggest that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis and autoimmune diseases. The benzophenone core further contributes to its photophysical properties, which are exploited in photochemical research for applications like photodynamic therapy.

In the realm of drug discovery, the synthesis of derivatives of 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone has been extensively explored to optimize its pharmacological profile. Researchers have employed strategies such as structure-activity relationship (SAR) studies to modify substituents on the aromatic ring or the morpholine ring, aiming to enhance potency, reduce toxicity, and improve metabolic stability. These efforts have led to the identification of several analogs with improved pharmacokinetic properties.

The compound's unique chemical framework also makes it valuable in material science applications. For instance, its ability to form stable complexes with metal ions has been investigated for use in catalysis and sensing technologies. Additionally, the photochromic properties of 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone have been studied for potential use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photorefractive materials.

From a regulatory perspective, CAS No. 898781-60-7 is not classified as a hazardous or controlled substance, facilitating its use in both academic and industrial research settings without stringent regulatory hurdles. This accessibility has accelerated its adoption in collaborative projects across multiple disciplines, including medicinal chemistry, biochemistry, and nanotechnology.

The synthesis of 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzophenone core, while nucleophilic substitution reactions have been utilized to introduce the morpholine moiety. These synthetic approaches not only showcase the versatility of current chemical tools but also contribute to the development of greener chemistry practices by minimizing waste and optimizing reaction conditions.

Future research directions for 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone include exploring its role in modulating neural pathways associated with cognitive disorders. Preliminary data suggest that derivatives of this compound may interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions like Alzheimer's disease or schizophrenia. Furthermore, its application in designing smart materials with responsive properties is an emerging area that holds promise for advancements in robotics and artificial intelligence.

In conclusion, 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone (CAS No. 898781-60-7) stands out as a multifaceted compound with broad applications across chemical biology and material science. Its unique structural features, coupled with recent discoveries in its biological activity and synthetic utility, position it as a cornerstone molecule for future research endeavors. As scientists continue to unravel its potential, this compound is poised to play a pivotal role in shaping next-generation therapeutics and advanced materials.